7-Methyl-2-(1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H19N3O6S
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 7-methyl-2-(1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H19N3O6S/c1-11-5-6-14-13(7-11)19(27)17-18(12-8-15(29-2)20(31-4)16(9-12)30-3)26(22(28)21(17)32-14)23-25-24-10-33-23/h5-10,18H,1-4H3
• InChI Key: CQAAMAZQGHTOEG-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=CS4)C5=CC(=C(C(=C5)OC)OC)OC

Description

7-Methyl-2-(1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the chromeno[2,3-c]pyrrole family and exhibits unique properties that make it an attractive candidate for scientific research.

Mechanism of Action

The mechanism of action of this compound is not fully understood. However, studies suggest that it may act as an inhibitor of various enzymes and receptors that are involved in cancer progression and neurodegeneration. The compound may also induce apoptosis (programmed cell death) in cancer cells, thereby preventing their growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce inflammation. The compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of this compound is its unique chemical structure, which makes it an attractive candidate for scientific research. However, the synthesis of this compound is complex and requires specialized equipment and expertise. Another limitation is the lack of information on the toxicity and pharmacokinetics of the compound, which makes it difficult to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on this compound. One potential direction is the development of more efficient and cost-effective synthesis methods. Another direction is the evaluation of the compound's toxicity and pharmacokinetics in humans, which would provide valuable information for the development of potential drug candidates. Additionally, further research is needed to understand the mechanism of action of the compound and its potential applications in other fields such as agriculture and materials science.
Conclusion:
In conclusion, 7-Methyl-2-(1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a novel compound that exhibits unique properties and has potential applications in various fields. Its synthesis is complex, and further research is needed to fully understand its mechanism of action and potential applications. However, the compound shows promising results in the treatment of cancer and neurodegenerative disorders and has the potential to be developed into a valuable drug candidate.

Synthesis Methods

The synthesis of this compound involves the reaction of 3,4,5-trimethoxybenzaldehyde, 2-amino-1,3,4-thiadiazole, and 2,3-dihydro-1H-inden-1-one in the presence of a catalyst. The reaction yields 7-Methyl-2-(1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione as the final product.

Scientific Research Applications

The unique properties of this compound make it an attractive candidate for scientific research in various fields. It has been studied extensively for its potential applications in drug discovery, particularly in the development of anticancer agents. The compound has also shown promising results in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.